Cas no 61560-88-1 (Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]-)

• Product Name: Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]-
• CAS No: 61560-88-1
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 474823
• PubChem ID: 12961132
• Update Time: 2025-10-30

Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]-
• 1-(3-chloro-4-phenylmethoxyphenyl)ethanone
• SCHEMBL8768763
• DTXSID40514070
• 61560-88-1
• AKOS012205936
• 1-[4-(Benzyloxy)-3-chlorophenyl]ethan-1-one

• Inchi： 1S/C15H13ClO2/c1-11(17)13-7-8-15(14(16)9-13)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： KXVOLGVCOAVWMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.06049
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]-

Comprehensive Overview of Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]- (CAS No. 61560-88-1)

Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]-, with the CAS registry number 61560-88-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of aryl ketones, which are widely utilized in synthetic chemistry due to their versatile reactivity and structural features. Its molecular structure incorporates a chloro substituent and a phenylmethoxy group, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity intermediates like Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]- has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications in designing bioactive molecules, given its ability to serve as a building block for pharmaceutical agents. The compound's unique structural attributes, such as the presence of a chlorophenyl moiety, contribute to its relevance in developing targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for CAS No. 61560-88-1?" The synthesis typically involves multi-step organic reactions, including Friedel-Crafts acylation and etherification processes. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. Additionally, the compound's solubility and stability under various conditions are often explored, as these properties determine its suitability for specific applications.

The growing interest in sustainable chemistry has also influenced research around Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]-. Scientists are investigating green synthetic protocols to minimize environmental impact while maintaining efficiency. For instance, the use of catalysts and renewable solvents in its production aligns with the broader trend toward eco-friendly manufacturing.

Another hot topic is the compound's role in medicinal chemistry. Its structural framework is being studied for potential anti-inflammatory and antimicrobial properties, which are highly sought after in the pharmaceutical industry. Researchers are also examining its structure-activity relationships (SAR) to optimize its efficacy in drug formulations. This aligns with the increasing focus on precision medicine and personalized therapeutics.

From a commercial perspective, Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]- is available through specialized chemical suppliers and research reagent providers. Its pricing and availability are often influenced by factors such as raw material costs and regulatory compliance. Companies operating in this space emphasize quality control and analytical testing to meet the stringent requirements of end-users.

In summary, Ethanone, 1-[3-chloro-4-(phenylmethoxy)phenyl]- (CAS No. 61560-88-1) is a compound of significant scientific and industrial interest. Its applications span pharmaceutical intermediates, material science, and sustainable chemistry, making it a subject of ongoing research and development. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.